Cas no 1370052-53-1 (1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester)

• Product Name: 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester
• CAS No: 1370052-53-1
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 5272858
• Update Time: 2025-06-10

1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester
• Methyl 1-oxa-6-thiaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C8H12O3S/c1-10-7(9)6-8(11-6)2-4-12-5-3-8/h6H,2-5H2,1H3
• InChI Key： WRSCDMUQDUPAKX-UHFFFAOYSA-N
• SMILES： O1C2(CCSCC2)C1C(OC)=O

Additional information on 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester

Recent Advances in the Study of 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester (CAS: 1370052-53-1)

In recent years, the compound 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester (CAS: 1370052-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing interest in this molecule is reflected in the increasing number of studies exploring its synthesis, biological activity, and mechanistic pathways.

Recent studies have focused on optimizing the synthetic routes for 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel catalytic method that significantly reduces reaction time while maintaining high enantioselectivity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Additionally, computational studies have provided insights into the compound's stable conformations and potential binding modes with biological targets, aiding in the design of more potent derivatives.

The biological activity of 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester has been a focal point of recent research. In vitro studies have demonstrated its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant *Staphylococcus aureus* (MRSA). Mechanistic investigations suggest that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan assembly. Furthermore, preliminary in vivo studies in murine models have shown reduced bacterial load and minimal toxicity, highlighting its potential as a lead candidate for novel antibiotics.

Beyond its antimicrobial properties, this spirocyclic compound has also exhibited notable anticancer activity. A 2024 study published in *Bioorganic & Medicinal Chemistry Letters* reported that 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester induces apoptosis in several cancer cell lines, including breast and lung carcinomas. The study identified the activation of caspase-3 and -9 as key mediators of this effect, suggesting a mitochondrial-dependent apoptotic pathway. These findings underscore the compound's versatility and warrant further investigation into its therapeutic applications.

In conclusion, 1-Oxa-6-thiaspiro[2.5]octane-2-carboxylic acid, methyl ester (CAS: 1370052-53-1) represents a promising scaffold for drug development, with demonstrated efficacy in antimicrobial and anticancer contexts. Future research should focus on elucidating its pharmacokinetic properties and optimizing its structure-activity relationships to enhance therapeutic potential. The continued exploration of this compound is expected to yield valuable insights and novel treatments for pressing medical challenges.